Cas no 1781975-74-3 (tert-butyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate
• CAS No: 1781975-74-3
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5932877
• PubChem ID: 83900972
• Update Time: 2025-05-24

tert-butyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate
• EN300-1879592
• 1781975-74-3

• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-9-5-11(6-10-16)14(15)7-4-8-14/h11H,4-10,15H2,1-3H3
• InChI Key： JGCNTJOJSOTFGC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C1(CCC1)N)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate

tert-butyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1781975-74-3, commonly referred to as tert-butyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a cyclobutane moiety and a tert-butyl ester group. The presence of the amino group in the cyclobutane ring introduces additional functional diversity, making this compound a valuable substrate for further chemical modifications and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate. Researchers have employed various strategies, including ring-opening reactions and intramolecular cyclizations, to construct the cyclobutane-piperidine framework. These methods not only enhance the yield but also improve the stereochemical control of the product, which is crucial for its potential applications in drug discovery.

The pharmacological properties of this compound have been extensively studied in recent years. Preclinical studies have demonstrated that tert-butyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate exhibits promising bioactivity, particularly in modulating key cellular pathways involved in neurodegenerative diseases and cancer. For instance, studies have shown that this compound can inhibit specific enzymes associated with amyloid-beta production, a hallmark of Alzheimer's disease. Additionally, its ability to modulate receptor activity has opened new avenues for its use in pain management and inflammation.

In terms of structural analysis, the molecule's conformational flexibility plays a pivotal role in its biological activity. The cyclobutane ring introduces strain into the molecule, which can be exploited to enhance binding affinity to target proteins. Furthermore, the tert-butyl ester group contributes to the compound's lipophilicity, facilitating its absorption across biological membranes. These properties make tert-butyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate an attractive candidate for drug delivery systems.

The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding modes with various therapeutic targets, providing insights into its mechanism of action. Moreover, quantum mechanical calculations have shed light on the electronic properties of the molecule, which are essential for predicting its reactivity in different chemical environments.

Looking ahead, ongoing research is focused on optimizing the synthesis of tert-butyl 4-(1-aminocyclobutyl)piperidine-1-carboxylate to achieve higher purity and scalability for large-scale production. Additionally, efforts are being made to explore its potential as a building block for more complex molecular architectures, such as macrocycles and dendrimers.

In conclusion, CAS No. 1781975-74-3 represents a versatile compound with immense potential in both academic research and industrial applications. Its unique structure and diverse functional groups make it an invaluable tool for advancing our understanding of complex biological systems and developing novel therapeutic agents.